Cas no 2034228-87-8 (3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea)

• Product Name: 3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea
• CAS No: 2034228-87-8
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.3956
• CID: 5348068
• Update Time: 2025-06-14

3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-hydroxy-2-methyl-4-(methylthio)butyl]-N'-(tetrahydro-2H-pyran-4-yl)-
• 1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-3-(tetrahydro-2H-pyran-4-yl)urea
• 1-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-3-(oxan-4-yl)urea
• 3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea

• Inchi： 1S/C12H24N2O3S/c1-12(16,5-8-18-2)9-13-11(15)14-10-3-6-17-7-4-10/h10,16H,3-9H2,1-2H3,(H2,13,14,15)
• InChI Key： BYKXRHLQOZVVKI-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])N([H])C(N([H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 260
• XLogP3: 0.3
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea

Comprehensive Overview of 3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea (CAS No. 2034228-87-8)

The compound 3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea (CAS No. 2034228-87-8) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a hydroxy-methyl group, a methylsulfanyl moiety, and a tetrahydropyran (oxan-4-yl) ring, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

In recent years, the demand for novel urea derivatives has surged, driven by their utility in drug discovery and crop protection. The methylsulfanyl group in this compound is noteworthy for its role in modulating lipophilicity and metabolic stability, which are critical factors in pharmacokinetic optimization. Additionally, the oxan-4-yl ring contributes to conformational rigidity, potentially enhancing binding affinity to target proteins. These attributes align with current trends in fragment-based drug design and precision agriculture, where tailored molecular structures are key to achieving desired outcomes.

From a synthetic chemistry perspective, 2034228-87-8 presents intriguing challenges and opportunities. The presence of both polar (hydroxy and urea) and non-polar (methylsulfanyl) functionalities necessitates careful optimization of reaction conditions. Recent publications highlight innovative routes to similar compounds using green chemistry principles, such as catalyst-free cyclizations and solvent-free reactions. This aligns with the growing emphasis on sustainable synthesis in the chemical industry, a topic frequently searched by professionals seeking eco-friendly alternatives.

The compound’s potential applications extend to biomedical research, where urea derivatives are explored as kinase inhibitors or allosteric modulators. Its hydrogen-bonding capacity, conferred by the urea core, makes it a promising candidate for disrupting protein-protein interactions—a hot topic in cancer therapeutics and neurodegenerative disease research. Furthermore, its structural similarity to known agrochemicals suggests possible utility in pest control formulations, particularly against resistant strains, a pressing concern in modern agriculture.

Analytical characterization of 3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(oxan-4-yl)urea typically involves advanced techniques like LC-MS and NMR spectroscopy. These methods are essential for verifying purity and elucidating stereochemistry, especially given the compound’s chiral centers. The rise of AI-assisted spectral analysis tools has streamlined this process, a trend reflected in frequent searches for "automated structure elucidation" in scientific databases.

In conclusion, CAS No. 2034228-87-8 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its multifaceted reactivity and bioactivity profile position it as a valuable asset for researchers tackling challenges in drug development, sustainable agriculture, and beyond. As interest in tailored heterocycles continues to grow, this compound’s relevance is likely to expand, making it a subject of ongoing investigation and innovation.